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Abstract
This technical guide provides a comprehensive overview of the physicochemical

characteristics, organoleptic profile, analytical methodologies, and safety data for 3-
(Methylthio)hexyl acetate (CAS No. 51755-85-2). As a significant contributor to the flavor and

fragrance industry, this sulfur-containing ester is prized for its complex tropical and sulfurous

notes. This document is intended for researchers, scientists, and professionals in drug

development and flavor chemistry, offering field-proven insights and detailed protocols to

support its application and analysis.

Introduction: Unveiling a Key Aroma Compound
3-(Methylthio)hexyl acetate is a synthetically derived carboxylic ester that has garnered

significant attention for its potent and multifaceted aroma profile.[1][2] Naturally identified in

yellow passion fruit, its unique combination of sulfurous, green, and tropical notes makes it a

valuable ingredient in the formulation of complex fruit flavors, particularly those requiring exotic

nuances like lychee.[2][3][4]

The purpose of this guide is to move beyond a simple data sheet, providing a deeper

understanding of the causality behind its properties and the experimental choices for its
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characterization. For professionals in flavor creation, quality control, and sensory science, a

thorough grasp of its physicochemical nature is paramount for its effective and safe utilization.

Chemical Identity and Molecular Structure
A precise understanding of a molecule's identity is the foundation of all subsequent scientific

investigation. 3-(Methylthio)hexyl acetate is systematically named and identified by several

international standards.

IUPAC Name: 3-methylsulfanylhexyl acetate[5]

CAS Number: 51755-85-2[1][6][7]

Molecular Formula: C₉H₁₈O₂S[5][6][7]

Molecular Weight: 190.30 g/mol [1][8]

Synonyms: 3-(Methylthio)-1-hexyl acetate, lychee mercaptan acetate[1][7][9]

The molecular structure features a hexyl acetate backbone with a methylthio (-SCH₃) group at

the third carbon position, which is a chiral center. This sulfur-containing moiety is critical to its

characteristic aroma.

Caption: 2D representation of 3-(Methylthio)hexyl acetate.

Core Physicochemical Properties
The physical and chemical properties of 3-(Methylthio)hexyl acetate dictate its behavior in

various matrices, its stability, and its processing parameters. These characteristics are

summarized in the table below. The variability in reported values, such as for boiling point, can

be attributed to differences in measurement conditions (e.g., pressure) and sample purity.
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Property Value Source(s)

Appearance Colorless, clear liquid [3][5]

Density 0.982 - 0.990 g/mL (range) [5]

0.985 g/mL at 20 °C [1]

0.982 g/mL at 25 °C [6]

Boiling Point 216 °C at 760 mm Hg [1][6][7]

239 - 241 °C at 760 mm Hg [3]

Refractive Index 1.461 - 1.469 (range) [5]

1.4640 at 20°C/D [1][6]

Flash Point 76 °C (168.8 °F) - closed cup [1][6][10]

Vapor Pressure
0.015 mmHg at 25 °C

(estimated)
[3]

Solubility
Soluble in water, fats, and

alcohols
[4][5]

Water: 183.3 mg/L at 25 °C

(estimated)
[3]

Organoleptic Profile: The Sensory Signature
The primary application of 3-(Methylthio)hexyl acetate is driven by its distinct sensory

characteristics. Its profile is complex and concentration-dependent.

Odor Description: The odor is predominantly sulfurous, with strong notes of green,

vegetable, and a pronounced tropical fruit character.[1][3][7][9] When evaluated at a

concentration of 0.10% in dipropylene glycol, it is described as sulfury, green, spicy,

vegetable, and tropical.[3][7] This complexity makes it useful for building lychee, passion

fruit, and other exotic fruit profiles.[3][4]

Taste Profile: The taste characteristics mirror the aroma. It is described as sulfurous, tropical,

biting, vegetative, and fruity.[2] The "biting" or pungent quality is typical of many sulfur-
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containing flavor compounds and requires careful dosage to achieve a balanced and

pleasant final flavor.

Analytical Characterization Workflow
Ensuring the identity, purity, and consistency of 3-(Methylthio)hexyl acetate is critical for its

use in consumer products. A multi-step analytical approach is standard practice. The causality

behind this workflow is to first separate the compound from any impurities and then to

unequivocally identify its structure and quantify its purity.
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Analytical Workflow for 3-(Methylthio)hexyl acetate

Sample Preparation
(Dilution in appropriate solvent, e.g., Ethanol)

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: Purity assessment, impurity profiling, and identification
 Method: Separation by polarity/boiling point, fragmentation for mass analysis
 Expected Result: Retention time (Kovats Index: ~1766) and mass spectrum

Primary Analysis

Nuclear Magnetic Resonance (NMR)

Purpose: Definitive structural elucidation
 Method: ¹H and ¹³C NMR spectroscopy

 Expected Result: Chemical shifts and coupling constants confirming the molecular structure

Structural Confirmation

Fourier-Transform Infrared Spectroscopy (FTIR)

Purpose: Functional group identification
 Method: Analysis of infrared absorption

 Expected Result: Peaks for C=O (ester), C-S (thioether), and C-O stretches

Functional Group Verification

Final Report
(Certificate of Analysis)

Data Consolidation

Click to download full resolution via product page

Caption: Standard analytical workflow for quality control.
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Experimental Protocol Details:
Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To determine purity and identify volatile impurities.

Sample Preparation: Prepare a 1% solution of the sample in a suitable solvent like ethanol

or hexane.

GC Conditions (Typical):

Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-INNOWax).

Injector: Split/splitless injector at 250°C.

Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions (Typical):

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Validation: The resulting mass spectrum can be compared against a reference library,

such as the NIST Mass Spectrometry Data Center, for confirmation.[5][11] The retention

index (Kovats) should also match known values.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To provide an unambiguous structural confirmation.

Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6 mL of a

deuterated solvent (e.g., CDCl₃).

Analysis: Acquire ¹H and ¹³C NMR spectra.
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Validation: The chemical shifts, integration values, and coupling patterns in the ¹H

spectrum, along with the number and chemical shifts of signals in the ¹³C spectrum, must

be consistent with the known structure of 3-(Methylthio)hexyl acetate.

Applications in Flavor and Fragrance
3-(Methylthio)hexyl acetate is classified as a flavoring agent and is used extensively in the

food and fragrance industries.[1][5][8]

Flavor Applications: Its primary use is in creating fruit flavors where a sulfurous, exotic note

is desired.[4] It is particularly effective in formulations for beverages, confectionery, and

desserts to impart a natural-tasting lychee or passion fruit character.[3][4]

Fragrance Applications: In perfumery, it can add a unique green and fruity top note to

fragrances, often used in small amounts to create a memorable and distinctive accord.[4]

Safety and Toxicology Summary
The safety of 3-(Methylthio)hexyl acetate as a flavoring ingredient has been evaluated by

international regulatory bodies.

Regulatory Status: The Joint FAO/WHO Expert Committee on Food Additives (JECFA)

evaluated this substance and found "no safety concern at current levels of intake when used

as a flavouring agent".[5][12][13] It is registered under FEMA (Flavor and Extract

Manufacturers Association) number 3789.[1][5][8]

GHS Classification: It is classified as a combustible liquid and causes skin irritation (H315),

with a GHS07 "Warning" signal word.[1][6][10]

Toxicological Profile: A recent safety assessment by the Research Institute for Fragrance

Materials (RIFM) concluded that the material is not genotoxic.[14] The evaluation, using the

Threshold of Toxicological Concern (TTC) approach, found no concerns for repeated dose

toxicity or reproductive toxicity at current exposure levels.[14] Furthermore, it is not expected

to be a concern for photoirritation or photoallergenicity.[14] No sensitizing effects are known.

[10]

Conclusion
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3-(Methylthio)hexyl acetate is a well-characterized specialty aroma chemical with a unique

and valuable sensory profile. Its physicochemical properties are well-defined, allowing for

precise control in its application. Standard analytical techniques such as GC-MS and NMR

provide a robust framework for ensuring its quality and purity. Supported by positive safety

evaluations from respected bodies like JECFA and RIFM, 3-(Methylthio)hexyl acetate
remains a key ingredient for innovation in the flavor and fragrance industry, enabling the

creation of authentic and complex tropical fruit profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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